Cas no 896302-49-1 (2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 896302-49-1
• MF: C₁₃H₁₂Cl₂N₂O₂S₂
• MW: 363.282578468323
• CID: 5479254
• Update Time: 2025-05-23

2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-[[(2,5-dichloro-3-thienyl)carbonyl]amino]-N,4,5-trimethyl-
• 2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C13H12Cl2N2O2S2/c1-5-6(2)20-13(9(5)12(19)16-3)17-11(18)7-4-8(14)21-10(7)15/h4H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： PNGJPQXISVXZRZ-UHFFFAOYSA-N
• SMILES： C1(NC(C2C=C(Cl)SC=2Cl)=O)SC(C)=C(C)C=1C(NC)=O

Additional information on 2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide

Compound CAS No. 896302-49-1: 2-(2,5-Dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide

The compound with CAS No. 896302-49-1, known as 2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiophene ring system with substituents that confer both electronic and steric properties. Recent studies have highlighted its potential applications in drug development and advanced materials.

Thiophene derivatives have long been recognized for their aromatic stability and versatility in chemical synthesis. The dichlorothiophene moiety in this compound introduces additional electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. The amido group attached to the thiophene ring further modulates the compound's physicochemical properties, making it a promising candidate for various biological assays.

Recent research has focused on the synthesis and characterization of this compound using cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled scientists to optimize the reaction conditions and achieve higher yields of the desired product. The compound's trimethyl substitution pattern on the thiophene ring has been shown to improve its solubility in organic solvents, which is a critical factor for its application in pharmaceutical formulations.

In terms of biological activity, 2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide has demonstrated potent inhibitory effects against several enzymes implicated in neurodegenerative diseases. Preclinical studies suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents targeting Alzheimer's disease and other related conditions.

Moreover, the compound's unique electronic properties make it a strong candidate for applications in optoelectronics. Its ability to absorb light across a broad spectrum and emit fluorescence under specific conditions has been leveraged in the design of advanced sensors and light-emitting diodes (LEDs). Collaborative efforts between chemists and engineers have resulted in prototype devices that exhibit enhanced performance compared to conventional materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Key steps include the formation of the dichlorothiophene intermediate through electrophilic substitution reactions and subsequent coupling with the amide group using coupling agents such as HATU or EDCI. The final product is purified via column chromatography and characterized using techniques such as NMR spectroscopy and X-ray crystallography.

In conclusion, 2-(2,5-dichlorothiophene-3-amido)-N,4,5-trimethylthiophene-3-carboxamide represents a significant advancement in the field of organic synthesis with promising applications across multiple disciplines. As research continues to uncover its full potential, this compound is expected to play a pivotal role in driving innovation in both medicinal chemistry and materials science.